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Compound of Interest

Compound Name: o-Vanillin

Cat. No.: B140153

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the experimentally determined
thermochemical data for o-vanillin (2-hydroxy-3-methoxybenzaldehyde). The information is
intended to support research and development activities where the energetic properties of this
compound are of interest. All data is presented in standardized units, and methodologies for
key experiments are detailed to ensure clarity and reproducibility.

Quantitative Thermochemical Data

The following tables summarize the core thermochemical parameters for o-vanillin. For
completeness, physical properties such as melting and boiling points are also included.

Table 1: Enthalpies of Formation and Combustion of o-Vanillin

Parameter Value Phase Temperature (K)

Constant-Volume
_ -(24,971.89 + 22.02) ,
Energy of Combustion Solid 298.15

(AcV) J-g-1[1]

Standard Molar
_ -(490.85 + 3.51) _
Enthalpy of Formation Solid 298.15
kJ-mol-1[1]
(AfHmM®)
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Table 2: Enthalpies of Phase Transition for o-Vanillin

Parameter Value Temperature (K)

Enthalpy of Sublimation

54.1 kJ-mol-1[2] 292.5
(AsubH)
Enthalpy of Fusion (AfusH) Data not available -
Enthalpy of Vaporization )

Data not available -
(AvapH)

Table 3: Physical Properties of o-Vanillin

Property Value

Molar Mass 152.15 g-mol-1[3]

Melting Point 40-42 °C (313.15-315.15 K)
Boiling Point 265-266 °C (538.15-539.15 K)

Table 4: Heat Capacity of o-Vanillin

Parameter Value Phase Temperature (K)

Heat Capacity (Cp) Data not available - -

Note: Experimental data for the enthalpy of fusion, enthalpy of vaporization, and heat capacity
for o-vanillin were not found in the reviewed literature. Much of the available data pertains to
its isomer, p-vanillin.

Experimental Protocols

The determination of the thermochemical data presented above relies on precise calorimetric
techniques. The following is a generalized description of the methodology used to determine
the enthalpy of combustion, from which the enthalpy of formation is derived.
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Static-Bomb Combustion Calorimetry

This method is a primary technique for determining the energy of combustion of solid organic

compounds.[4][5]

Objective: To measure the heat released during the complete combustion of a known mass of

o-vanillin in a high-pressure oxygen environment.

Apparatus:

A high-pressure stainless steel vessel (the "bomb")

A combustion crucible (platinum or similar inert material)

An ignition system (e.g., platinum fuse wire)

A calorimeter jacket with a precisely measured amount of water

A high-precision thermometer to monitor the temperature change of the water

Generalized Procedure:

Sample Preparation: A pellet of a known mass of high-purity o-vanillin is placed in the
crucible. A fuse wire is positioned to be in contact with the sample.

Bomb Assembly: A small, known amount of distilled water is added to the bomb to ensure
that the water formed during combustion is in the liquid state. The crucible is placed inside
the bomb, and the lid is sealed.

Pressurization: The bomb is purged of air and then charged with high-purity oxygen to a
pressure of approximately 3 MPa.[4]

Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in the
calorimeter's insulated container. The system is allowed to reach thermal equilibrium.

Ignition and Measurement: The initial temperature is recorded. An electric current is passed
through the fuse wire to ignite the sample. The temperature of the surrounding water is
recorded at regular intervals until it reaches a maximum and then begins to cool.
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e Analysis: The final combustion products are analyzed to confirm complete combustion and to
account for the formation of byproducts like nitric acid (from residual nitrogen).

» Calculation: The total heat released is calculated from the observed temperature change and
the previously determined heat capacity of the calorimeter system (calibrated using a
standard substance like benzoic acid). Corrections are applied for the heat of ignition and the
formation of any side products. This corrected value, at constant volume, is the energy of
combustion (AcU). The standard enthalpy of combustion (AcH®) and subsequently the
standard enthalpy of formation (AfHmM®) are then derived using thermodynamic equations.[4]

Visualization of Thermochemical Relationships

The following diagram illustrates the logical workflow for determining the key thermochemical
properties of a solid organic compound like o-vanillin.

Acy
(Constant-Volume Energy
of Combustion)

AfHY(s)
(Standard Enthalpy
of Formation, Solid)

Static-Bomb
Combustion Calorimetry

AfH(g)
(Standard Enthalpy
of Formation, Gas)

o-Vanillin (Solid Sample)

AsubH
(Enthalpy of
‘Sublimation)

H tawr
Calculation

Sublimation Experiment
(e.g., Knudsen Effusion)

Click to download full resolution via product page

Caption: Workflow for determining thermochemical properties of o-vanillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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